molecular formula C13H17N B8782390 3-Phenyl-8-azabicyclo[3.2.1]octane

3-Phenyl-8-azabicyclo[3.2.1]octane

Cat. No. B8782390
M. Wt: 187.28 g/mol
InChI Key: ORRDHOXURKUQRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Phenyl-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C13H17N and its molecular weight is 187.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Phenyl-8-azabicyclo[3.2.1]octane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Phenyl-8-azabicyclo[3.2.1]octane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Phenyl-8-azabicyclo[3.2.1]octane

Molecular Formula

C13H17N

Molecular Weight

187.28 g/mol

IUPAC Name

3-phenyl-8-azabicyclo[3.2.1]octane

InChI

InChI=1S/C13H17N/c1-2-4-10(5-3-1)11-8-12-6-7-13(9-11)14-12/h1-5,11-14H,6-9H2

InChI Key

ORRDHOXURKUQRK-UHFFFAOYSA-N

Canonical SMILES

C1CC2CC(CC1N2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

8-Benzyl-3-phenyl-8-aza-bicyclo[3.2.1]oct-2-ene (0.1 g) was dissolved in IMS (5 mL) and water (0.5 mL). Ammonium formate (0.21 g) and Pearlman's catalyst (0.02 g) were added and the mixture heated to 90° C. for 1 hour. After cooling, the mixture was filtered and concentrated under vacuum. The residue was purified on an SCX cartridge, eluting with aqueous ammonia (2 M) and methanol. The fractions containing the desired product were concentrated under vacuum to give the title compound as a colourless oil. LCMS m/z 188.4 [M+H]+. R.T.=2.22 min (Analytical Method 4).
Name
8-Benzyl-3-phenyl-8-aza-bicyclo[3.2.1]oct-2-ene
Quantity
0.1 g
Type
reactant
Reaction Step One
[Compound]
Name
IMS
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.21 g
Type
reactant
Reaction Step Two
Quantity
0.02 g
Type
catalyst
Reaction Step Two
Name
Quantity
0.5 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.